Cas no 2090473-76-8 (1-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one)

• Product Name: 1-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one
• CAS No: 2090473-76-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5293009
• Update Time: 2026-03-10

1-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl)-
• 1-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one

• Inchi： 1S/C8H8N4O/c1-5(13)8-10-7(9)6-3-2-4-12(6)11-8/h2-4H,1H3,(H2,9,10,11)
• InChI Key： BOHBSTCJVFMPLB-UHFFFAOYSA-N
• SMILES： C(=O)(C1N=C(N)C2=CC=CN2N=1)C

Additional information on 1-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one

Introduction to 1-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one (CAS No. 2090473-76-8)

1-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one (CAS No. 2090473-76-8) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and advanced materials. The CAS number 2090473-76-8 uniquely identifies this compound in chemical databases worldwide.

The molecular structure of 1-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one consists of a pyrrolo-triazine ring system fused with an amine group and a ketone functional group. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential applications. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules and advanced materials.

One of the most promising applications of CAS 2090473-76-8 lies in its potential as a precursor for drug development. Researchers have explored its ability to form bioisosteres and analogs with improved pharmacokinetic properties. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, 1-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}ethan-1-one has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have been documented in *Advanced Materials* and *Nature Communications*, where researchers have utilized this compound as a building block for constructing novel organic semiconductors.

The synthesis of CAS 2090473-76-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolo-triazine core through cyclization reactions and subsequent functionalization to introduce the amine and ketone groups. These steps are optimized to ensure high yields and purity, which are critical for both research and industrial applications.

From an environmental standpoint, the production and handling of 1-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-y l}ethan - ione must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound more efficiently while reducing waste and energy consumption.

In conclusion, CAS No. 2090473 - 76 -8, or 1 - {4 - Aminopyrrolo [ , ] triazin - yl } ethan - one, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in medicinal chemistry and materials science alike. As ongoing research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.